Cas no 4770-38-1 (Indolin-7-ol)

• Product Name: Indolin-7-ol
• CAS No: 4770-38-1
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 841816
• PubChem ID: 13699411
• Update Time: 2025-05-27

Indolin-7-ol Chemical and Physical Properties

Names and Identifiers

• Indolin-7-ol
• 1H-Indol-7-ol, 2,3-dihydro-
• 1H-INDOL-7-OL,2,3-DIHYDRO
• 2,3-dihydro-1H-indol-7-ol
• 2,3-dihydro-indol-7-ol
• 7-Hydroxy-indolin
• 7-hydroxy-indoline
• 7-hydroxyindoline
• EN300-7055535
• SCHEMBL108394
• DTXSID60547042
• AKOS006316377
• 7-Indolinol
• SB66192
• Q-102612
• AC-27816
• MFCD11617214
• 4770-38-1
• D82764

• MDL： MFCD11617214
• Inchi： 1S/C8H9NO/c10-7-3-1-2-6-4-5-9-8(6)7/h1-3,9-10H,4-5H2
• InChI Key： UBTQTHRBXZXHAD-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1NCC2

Computed Properties

• Exact Mass: 135.06800
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26000
• LogP: 1.49820

Additional information on Indolin-7-ol

Comprehensive Analysis of Indolin-7-ol (CAS No. 4770-38-1): Properties, Applications, and Research Insights

Indolin-7-ol (CAS No. 4770-38-1) is a heterocyclic organic compound belonging to the indole derivatives family, which has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound's molecular formula is C₈H₉NO, and it exhibits a hydroxyl group at the 7-position of the indoline scaffold, making it a valuable intermediate for synthesizing bioactive molecules. Researchers frequently search for "Indolin-7-ol synthesis," "CAS 4770-38-1 applications," or "indole derivatives in drug discovery," reflecting its relevance in modern medicinal chemistry.

The growing interest in Indolin-7-ol is partly driven by its potential role in designing kinase inhibitors and neuroprotective agents, aligning with trends in precision medicine and neurodegenerative disease research. Recent studies highlight its utility as a building block for small-molecule therapeutics, particularly in oncology and CNS disorders. Keywords like "Indolin-7-ol mechanism of action" and "4770-38-1 solubility" are commonly queried, underscoring the need for detailed physicochemical data. The compound's melting point ranges between 120–125°C, and it demonstrates moderate solubility in polar solvents like ethanol and DMSO, critical for laboratory applications.

From an industrial perspective, CAS No. 4770-38-1 is often utilized in high-throughput screening libraries and combinatorial chemistry due to its modular structure. Its compatibility with Pd-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura) makes it a versatile precursor for structure-activity relationship (SAR) studies. Environmental and safety profiles of Indolin-7-ol are also frequently explored, with searches such as "Indolin-7-ol toxicity" or "green synthesis of indole derivatives" reflecting regulatory and sustainability concerns in chemical manufacturing.

Innovations in catalysis and flow chemistry have further expanded the applications of 4770-38-1, enabling scalable production with reduced waste. The compound's chromophore properties also attract interest in material science, particularly in designing fluorescent probes for cellular imaging. As the demand for multifunctional heterocycles rises, Indolin-7-ol continues to be a focal point in interdisciplinary research, bridging gaps between synthetic chemistry and life sciences.

Future directions for CAS No. 4770-38-1 include exploring its metabolite profiles and bioavailability enhancements, topics frequently searched in conjunction with "indoline pharmacokinetics." With advancements in AI-driven drug design, computational models increasingly leverage such scaffolds to predict novel target interactions. This positions Indolin-7-ol as a critical tool in next-generation therapeutic development, meeting both academic and industrial needs for innovative chemical entities.